Cas no 1105229-82-0 (2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide)
2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- F5526-0348
- 2-(1,3-benzodioxol-5-yloxy)-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]acetamide
- VU0646069-1
- 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide
- 1105229-82-0
- 2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide
- AKOS024512023
-
- Inchi: 1S/C18H16F3NO5/c19-18(20,21)12-2-1-3-13(8-12)24-7-6-22-17(23)10-25-14-4-5-15-16(9-14)27-11-26-15/h1-5,8-9H,6-7,10-11H2,(H,22,23)
- InChI Key: LJOVQTHAHRPAMO-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)OCCNC(COC1C=CC2=C(C=1)OCO2)=O)(F)F
Computed Properties
- Exact Mass: 383.09805710g/mol
- Monoisotopic Mass: 383.09805710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 66Ų
2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5526-0348-2μmol |
2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide |
1105229-82-0 | 90%+ | 2μl |
$57.0 | 2023-05-21 | |
| Life Chemicals | F5526-0348-1mg |
2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide |
1105229-82-0 | 90%+ | 1mg |
$54.0 | 2023-05-21 | |
| Life Chemicals | F5526-0348-2mg |
2-(2H-1,3-benzodioxol-5-yloxy)-N-{2-[3-(trifluoromethyl)phenoxy]ethyl}acetamide |
1105229-82-0 | 90%+ | 2mg |
$59.0 | 2023-05-21 |
2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide
Introduction to 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide (CAS No. 1105229-82-0)
The compound 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide, identified by its CAS number 1105229-82-0, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in therapeutic interventions. The presence of a benzo[d][1,3]dioxol moiety and a trifluoromethyl substituent in its structure suggests unique pharmacokinetic and pharmacodynamic properties that make it a promising candidate for further exploration.
In recent years, the pharmaceutical industry has witnessed a surge in the development of compounds incorporating heterocyclic scaffolds, particularly those derived from benzo[d][1,3]dioxol derivatives. These structures are known for their ability to modulate various biological pathways, making them valuable in the design of drugs targeting inflammatory diseases, neurodegenerative disorders, and cancer. The specific configuration of 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide is believed to enhance its binding affinity to target enzymes and receptors, thereby improving therapeutic efficacy.
The trifluoromethyl group is a key feature of this compound, as it is frequently employed in medicinal chemistry to enhance metabolic stability and binding interactions. This substituent can significantly influence the electronic properties of the molecule, leading to improved bioavailability and prolonged half-life. The combination of these structural elements has led researchers to investigate its potential as an anti-inflammatory agent, particularly in conditions where modulating immune responses is crucial.
Recent studies have highlighted the importance of benzo[d][1,3]dioxol derivatives in the development of novel therapeutic agents. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated that compounds with similar scaffolds exhibit significant anti-inflammatory and analgesic properties. The molecule in question (2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide) shares several structural similarities with these compounds, suggesting that it may also possess comparable biological activities.
The acetamide moiety in the compound’s structure is another critical feature that contributes to its potential therapeutic utility. Acetamides are known for their ability to interact with biological targets in a manner that can modulate enzyme activity and signal transduction pathways. In particular, acetamide derivatives have been explored for their roles in pain management and neuroprotection. The presence of this functional group in 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide may enhance its ability to interact with central nervous system receptors, providing a basis for further investigation into its potential as a neuroprotective agent.
Moreover, the phenoxy ethyl chain extending from the acetamide group adds another layer of complexity to the molecule’s structure. This side chain can influence solubility and permeability properties, which are critical factors in drug design. By optimizing this part of the molecule, researchers aim to improve its bioavailability while maintaining potent biological activity. Preliminary computational studies have suggested that this structural arrangement could lead to favorable pharmacokinetic profiles.
In light of these findings, further experimental validation is warranted to fully elucidate the biological significance of 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide. In vitro assays could be conducted to assess its interaction with relevant enzymes and receptors, while animal models could provide insights into its efficacy and safety profiles. Additionally, exploring derivative compounds derived from this core structure may uncover novel analogs with enhanced properties.
The integration of advanced computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide. Techniques such as molecular docking and quantum mechanical calculations have enabled researchers to predict binding affinities and metabolic stabilities with high accuracy. These predictions guide experimental efforts by highlighting key structural features that should be optimized for improved therapeutic outcomes.
The broader significance of this compound lies in its potential contribution to addressing unmet medical needs. With an aging global population and an increasing prevalence of chronic diseases, there is a continuous demand for innovative therapeutic agents. Compounds like 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2((trifluoromethyl))phenoxy))acetyl))emide (CAS No. 1105229-82-0) offer a glimpse into the future of drug development by leveraging cutting-edge chemical design principles.
In conclusion, 1105229-82-0) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features suggest potential applications in treating various diseases while highlighting the importance of interdisciplinary approaches in drug discovery. As research progresses, 1105229-82-0) may pave the way for new therapeutic strategies that improve patient outcomes worldwide.
1105229-82-0 (2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)